N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C21H16FN3O2S/c1-24(16-9-7-15(22)8-10-16)18(26)11-25-13-23-19-17(12-28-20(19)21(25)27)14-5-3-2-4-6-14/h2-10,12-13H,11H2,1H3
• InChI Key: RGRJKFJNAQUSNI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)F)C(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4
• Molecular Formula: C21H16FN3O2S
• Molecular Weight: 393.4 g/mol

Description

N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H16FN3O2S and its molecular weight is 393.44. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, has been reported for selective ligands of the translocator protein (18 kDa). These ligands, including DPA-714, are designed with a fluorine atom for labeling with fluorine-18, facilitating in vivo imaging using positron emission tomography (Dollé et al., 2008).

Inhibitors for Thymidylate Synthase and Dihydrofolate Reductase

N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid, a compound closely related to N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, has been synthesized as a potent dual inhibitor of human thymidylate synthase and dihydrofolate reductase, indicating potential antitumor activity (Gangjee et al., 2008).

Oxazolidinone Antibacterial Agents

Compounds like U-100592 and U-100766, which are novel oxazolidinone analogs and structurally related to N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, have been investigated for their antibacterial activities against a variety of clinically important human pathogens (Zurenko et al., 1996).

Herbicidal Activity

Derivatives of N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide have been explored for their herbicidal activities, particularly against dicotyledonous weeds. Compounds in this category have shown significant effectiveness in both pre-emergence and post-emergence treatments (Wu et al., 2011).

Met Kinase Inhibitor for Cancer Treatment

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, similar to N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, have been identified as potent and selective Met kinase inhibitors, showing promise in cancer treatment (Schroeder et al., 2009).

Anti-Inflammatory and Analgesic Agents

Pyrimidine derivatives, structurally related to N-(4-fluorophenyl)-N-methyl-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, have been synthesized and evaluated for their potential as anti-inflammatory and analgesic agents. These compounds have shown promising results in various biological screenings (Muralidharan et al., 2019).